Cas no 69226-79-5 (bis[4-(1H-1,2,4-triazol-5-yl)aniline] hydrate)

• Product Name: bis[4-(1H-1,2,4-triazol-5-yl)aniline] hydrate
• CAS No: 69226-79-5
• MF: C₁₆H₁₈N₈O
• MW: 338.367121219635
• CID: 1733521
• PubChem ID: 3052731
• Update Time: 2025-04-21

bis[4-(1H-1,2,4-triazol-5-yl)aniline] hydrate Chemical and Physical Properties

Names and Identifiers

• bis[4-(1H-1,2,4-triazol-5-yl)aniline] hydrate
• 4-(1H-1,2,4-triazol-5-yl)aniline,hydrate
• Aniline, 4-(1H-1,2,4-triazol-5-yl)-, hemihydrate
• DTXSID70219288
• 69226-79-5
• 1H-1,2,4-Triazole, 5-(p-aminophenyl)-, hemihydrate
• 5-(p-Aminophenyl)-1H-1,2,4-triazole, hemihydrate

• Inchi： 1S/2C8H8N4.H2O/c2*9-7-3-1-6(2-4-7)8-10-5-11-12-8;/h2*1-5H,9H2,(H,10,11,12);1H2
• InChI Key： LIOACDHWBJMMHQ-UHFFFAOYSA-N
• SMILES： O.N1C(C2C=CC(=CC=2)N)=NC=N1.N1C(C2C=CC(=CC=2)N)=NC=N1

Computed Properties

• Exact Mass: 338.160357
• Monoisotopic Mass: 338.160357
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136

Experimental Properties

• Boiling Point: 418.6°C at 760 mmHg
• Flash Point: 236.4°C